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An In-depth Technical Guide to the Physical and Chemical Properties of Barium Formate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium formate, with the chemical formula Ba(HCOO)₂, is the barium salt of formic acid.[1] It

is an inorganic compound that serves as a significant subject of study in inorganic chemistry

and a valuable precursor in materials science.[1] This technical guide provides a

comprehensive overview of the core physical and chemical properties of barium formate,

detailed experimental protocols for their determination, and an exploration of its thermal

decomposition and synthesis.

Core Properties
Barium formate is a white to off-white crystalline powder.[2] It is recognized as a metal

carboxylate, combining the properties of the alkaline earth metal barium with the organic

formate anion.[1]

General and Physical Properties
The fundamental physical and identifying properties of barium formate are summarized in the

table below. The compound is poisonous and should be handled with appropriate safety

precautions.[3]
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Property Value Source

Molecular Formula C₂H₂BaO₄ [3][4][5][6]

Molecular Weight 227.36 g/mol [2][3][4][5][6][7]

Appearance
White to off-white crystalline

powder/crystals
[2][3][4][6][7]

Density 3.21 g/cm³ [2][3][4][6][7]

Decomposition Temperature 350-400 °C [1][8]

Boiling Point 100.6 °C at 760 mmHg [7]

Flash Point 29.9 °C [7]

CAS Number 541-43-5 [3][5][6][7][8]

Solubility
Barium formate is soluble in water and practically insoluble in ethanol and diethyl ether.[3][4]

[6][7][8] The solubility in water is temperature-dependent.

Temperature Solubility (g / 100g H₂O) Source

1 °C ~27.8 g (as dihydrate) [9]

Cold Water 25 g (1 part in 4 parts water) [3]

28 °C ~34.3 g (as dihydrate) [9]

Boiling Water 33.3 g (1 part in 3 parts water) [3]

Crystal Structure
The crystal structure of barium formate has been identified as belonging to the monoclinic

crystal system for the anhydrous form.[1][9] A dihydrate form also exists, which crystallizes in

the orthorhombic system and is isomorphous with calcium and strontium formate.[9] X-ray

diffraction (XRD) is the primary technique used to determine these crystal structures, revealing

the unit cell parameters and atomic positions within the lattice.[1] Vibrational spectra studies
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have shown a doubling of the internal modes of the formate ions, which indicates the presence

of two crystallographically non-equivalent sets of formate ions within the crystal lattice.[1]

Chemical Properties and Reactivity
Thermal Decomposition
The thermal decomposition of barium formate is a sequential, multi-step process, not a single

event.[1] Upon heating, it remains stable up to approximately 300–400°C, after which it begins

to decompose.[1] The process involves the formation of a key intermediate, barium oxalate

(BaC₂O₄), which then further decomposes to the final solid residue, barium carbonate (BaCO₃).

[1] This two-step pathway is a characteristic feature of the thermal decomposition of several

alkali and alkaline earth metal formates.[1]

Barium Formate
Ba(HCOO)₂

Barium Oxalate
BaC₂O₄

Heat (300-400°C) Barium Carbonate
BaCO₃

Further Heating

Click to download full resolution via product page

Thermal decomposition pathway of Barium Formate.

Synthesis
Barium formate can be prepared through the reaction of a barium source, such as barium

carbonate or barium hydroxide, with formic acid.[9][10]

Reaction with Barium Hydroxide: Ba(OH)₂ + 2HCOOH → Ba(HCOO)₂ + 2H₂O[9]

Reaction with Barium Carbonate: BaCO₃ + 2HCOOH → Ba(HCOO)₂ + H₂O + CO₂
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Reactants

Barium Carbonate
(BaCO₃)

Barium Formate
Ba(HCOO)₂

Formic Acid
(HCOOH)

 

1. Mix excess Barium Formate
 with water in a sealed container.

2. Equilibrate at constant
 temperature with agitation.

3. Withdraw saturated solution
 sample via filtration.

4. Evaporate solvent from a
 weighed sample at 125°C.

5. Weigh the dry
 anhydrous salt residue.

6. Calculate solubility
 (g/100g H₂O).

Prepare Sample
(Powder or Single Crystal)

Mount in
Diffractometer

Irradiate with
Monochromatic X-rays

Detect Diffracted
X-rays at Various Angles

Analyze Diffraction Pattern
to Determine Crystal Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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